2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 2-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C8H16N2.2ClH/c1-10-6-3-8(2-5-9)4-7-10;;/h3H,2,4-7,9H2,1H3;2*1H
• InChI Key: IHTOTKQORWPBDU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=CC1)CCN.Cl.Cl
• Molecular Formula: C8H18Cl2N2
• Molecular Weight: 213.15 g/mol
• CAS No.: 1423034-46-1

Description

“2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride” is a chemical compound with the CAS Number: 1423034-46-1. It is a derivative of tetrahydropyridine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 213.15. More detailed properties like melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride has been used in a variety of scientific research applications. It has been used in the study of enzyme kinetics, ion channel function, and drug metabolism. In addition, this compound has been used in the study of drug-receptor interactions and drug-target interactions. This compound has also been used in the study of cell signaling pathways and the regulation of gene expression.

Mechanism of Action

Target of Action

The primary target of 2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride is the dopaminergic neurons in the brain . These neurons play a crucial role in the regulation of movement and coordination, reward, and several other behavioral processes.

Mode of Action

This compound interacts with its targets by causing inflammation, excitotoxicity, mitochondrial apoptosis, formation of inclusion bodies, and oxidative stress . This leads to dopaminergic neuronal damage in the striatum and substantia nigra . In dopaminergic neurons, this compound blocks the mitochondrial complex I, which leads to mitochondrial dysfunction .

Biochemical Pathways

The compound affects the biochemical pathways related to dopamine synthesis and metabolism. By blocking the mitochondrial complex I, it disrupts the normal functioning of the mitochondria, leading to a decrease in ATP production and an increase in reactive oxygen species . This oxidative stress can damage cellular structures and lead to cell death.

Result of Action

The molecular and cellular effects of this compound’s action include neuronal damage, particularly in the dopaminergic neurons of the striatum and substantia nigra . This can lead to symptoms similar to those seen in Parkinson’s disease, such as motor dysfunction .

Advantages and Limitations for Lab Experiments

2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride has several advantages and limitations for use in laboratory experiments. One advantage of this compound is that it is relatively stable and can be stored for extended periods of time. In addition, this compound is relatively non-toxic and can be used in a variety of experiments. A limitation of this compound is that it is not water-soluble and must be dissolved in a suitable solvent prior to use in experiments.

Future Directions

The potential applications of 2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride are vast, and there are many possible future directions for research. One potential future direction is the study of this compound's effects on the regulation of gene expression. In addition, further research could be conducted on the mechanisms of action of this compound, as well as its interactions with proteins and enzymes. Other potential future directions include the study of this compound's effects on cell signaling pathways and its use in drug-target interactions. Finally, further research could be conducted to explore the potential therapeutic applications of this compound.

Biochemical Analysis

Biochemical Properties

2-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)ethan-1-amine dihydrochloride plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with enzymes involved in neurotransmitter synthesis and degradation, affecting the levels of neurotransmitters in the brain . The nature of these interactions can include binding to active sites, altering enzyme conformation, and modulating enzyme activity.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of signaling pathways involved in cell growth and differentiation . Additionally, it can alter gene expression patterns, leading to changes in protein synthesis and cellular behavior.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in their activity. For instance, it may bind to the active site of an enzyme, preventing substrate binding and thus inhibiting enzyme activity . Alternatively, it can induce conformational changes in proteins, enhancing their activity or stability.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are important factors to consider. In vitro studies have shown that the compound remains stable under specific conditions but may degrade over time, leading to a decrease in its effectiveness . Long-term effects on cellular function have also been observed, with prolonged exposure leading to changes in cell viability and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have beneficial effects, such as enhancing neurotransmitter levels and improving cognitive function . At high doses, it can exhibit toxic or adverse effects, including neurotoxicity and behavioral changes . Threshold effects have been observed, where a specific dosage range is required to achieve the desired effects without causing harm.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, it can influence the activity of enzymes involved in the synthesis and degradation of neurotransmitters, affecting their levels in the brain . These interactions can lead to changes in metabolic pathways and overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its function. It can interact with transporters and binding proteins that facilitate its movement across cell membranes and its localization within specific cellular compartments . These interactions can affect its accumulation and distribution, influencing its overall activity and effectiveness.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it can localize to the mitochondria, where it influences mitochondrial function and energy production. These localization patterns are crucial for understanding its mechanism of action and potential therapeutic applications.